Cas no 871332-68-2 (4-Chloro-3-(N,N-diethylcarbamoyl)phenylboronic acid)

• Product Name: 4-Chloro-3-(N,N-diethylcarbamoyl)phenylboronic acid
• CAS No: 871332-68-2
• MF: C₁₁H₁₅BClNO₃
• MW: 255.505702257156
• MDL: MFCD07363797
• CID: 719312
• PubChem ID: 44886931
• Update Time: 2025-09-23

4-Chloro-3-(N,N-diethylcarbamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-3-(diethylcarbamoyl)phenyl)boronic acid
• 4-Chloro-3-(diethylcarbamoyl)benzeneboronic acid
• [4-chloro-3-(diethylcarbamoyl)phenyl]boronic acid
• 4-Chloro-3-(N,N-diethylcarbamoyl)phenylboronic acid
• Boronic acid,B-[4-chloro-3-[(diethylamino)carbonyl]phenyl]-
• CS-0174759
• I12365
• A853773
• (4-Chloro-3-(diethylcarbamoyl)phenyl)boronicacid
• AB30790
• 871332-68-2
• AKOS015849967
• AM87295
• MFCD07363797
• 4-Chloro-3-(N,N-diethylcarbamoyl)phenylboronicacid
• BS-25854
• DTXSID80661219

• MDL： MFCD07363797
• Inchi： 1S/C11H15BClNO3/c1-3-14(4-2)11(15)9-7-8(12(16)17)5-6-10(9)13/h5-7,16-17H,3-4H2,1-2H3
• InChI Key： JLDCVUGASMQNGS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(B(O)O)C=C1C(N(CC)CC)=O

Computed Properties

• Exact Mass: 255.08300
• Monoisotopic Mass: 255.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 130-134℃
• Boiling Point: 467.5±55.0 °C at 760 mmHg
• Flash Point: 236.5±31.5 °C
• PSA: 60.77000
• LogP: 0.50180
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-Chloro-3-(N,N-diethylcarbamoyl)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)